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Compound of Interest

Compound Name: 7-Octyn-1-amine

CAS No.: 14502-43-3

Cat. No.: B3103804

Get Quote

In the landscape of modern chemical synthesis, particularly within pharmaceutical and

materials science, molecules that offer dual reactivity are of paramount importance. 7-Octyn-1-
amine emerges as a distinguished member of this class, possessing a linear eight-carbon

backbone terminating in two of the most versatile functional groups in organic chemistry: a

primary amine (-NH₂) and a terminal alkyne (-C≡CH). This unique bifunctional architecture

positions 7-Octyn-1-amine as a powerful building block and molecular linker. The primary

amine serves as a nucleophilic handle for amide bond formation, reductive amination, and

alkylation, while the terminal alkyne provides a gateway to a host of transformations, most

notably the Nobel Prize-winning Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the

cornerstone of "click chemistry".[1][2]

This guide offers an in-depth exploration of the chemical properties, reactivity, and practical

applications of 7-Octyn-1-amine, tailored for researchers, scientists, and drug development

professionals. We will move beyond a simple cataloging of facts to explain the causality behind

its reactivity and provide actionable protocols for its deployment in the laboratory.
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Part 1: Core Physicochemical and Spectroscopic
Profile
A thorough understanding of a molecule's physical and spectroscopic characteristics is

fundamental to its successful application.

Physicochemical Properties
The essential properties of 7-Octyn-1-amine are summarized below. These data are critical for

reaction planning, purification, and safe handling.

Property Value Source

Molecular Formula C₈H₁₅N [3][4]

Molecular Weight 125.22 g/mol [1][3]

CAS Number 14502-43-3 [3][4]

IUPAC Name oct-7-yn-1-amine [3]

Boiling Point 182.5 ± 23.0 °C (Predicted) [4]

Density 0.845 ± 0.06 g/cm³ (Predicted) [4]

pKa (Conjugate Acid) 10.60 ± 0.10 (Predicted) [4]

XLogP3 1.7 [4]

Canonical SMILES C#CCCCCCCN [3]

Handling and Storage: 7-Octyn-1-amine should be stored at 2-8°C under an inert gas

atmosphere, protected from light.[1][5] Proper handling in a well-ventilated chemical fume hood

with personal protective equipment is essential to avoid inhalation and contact with skin and

eyes.[6]

Spectroscopic Signature
The bifunctional nature of 7-Octyn-1-amine gives it a distinct spectroscopic fingerprint, which

is invaluable for reaction monitoring and product characterization.
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Infrared (IR) Spectroscopy: The IR spectrum is characterized by sharp, diagnostic peaks.

N-H Stretch: Two distinct bands are expected for the primary amine (symmetric and

asymmetric stretches) in the 3400-3300 cm⁻¹ region.[7][8][9]

≡C-H Stretch: A sharp, strong absorption around 3300 cm⁻¹ indicates the terminal alkyne

proton.[7]

C≡C Stretch: A weak but sharp absorption appears in the 2150-2100 cm⁻¹ range.[7]

N-H Bend: A bending vibration (scissoring) typically appears in the 1650-1580 cm⁻¹

region.[10]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

≡C-H: The alkynyl proton typically appears as a triplet around δ 1.9-2.1 ppm, coupled to

the adjacent methylene protons.

-CH₂-N: The methylene protons alpha to the nitrogen atom are deshielded and appear

around δ 2.7-2.9 ppm.[11]

-NH₂: The amine protons often present as a broad singlet between δ 1.0-3.0 ppm; their

chemical shift is highly dependent on solvent and concentration.[9][11] The signal will

disappear upon D₂O exchange.[8][9]

Aliphatic -CH₂-: The remaining methylene protons of the carbon chain will appear as a

complex multiplet in the δ 1.3-1.6 ppm region.

Mass Spectrometry (MS):

Nitrogen Rule: As a compound with a single nitrogen atom, 7-Octyn-1-amine will exhibit a

molecular ion peak (M⁺) at an odd mass-to-charge ratio (m/z = 125).[7][8]

Fragmentation: The dominant fragmentation pathway is typically alpha-cleavage, where

the C-C bond adjacent to the nitrogen is broken, leading to a resonance-stabilized iminium

cation.[8][11]
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Part 2: The Dual-Reactivity Manifold
The synthetic utility of 7-Octyn-1-amine stems from the distinct and complementary reactivity

of its amine and alkyne functionalities. These groups can be addressed selectively or used in

concert to construct complex molecular architectures.

Caption: Dual reactivity of 7-Octyn-1-amine.

Reactions of the Terminal Alkyne
The terminal alkyne is arguably the molecule's most prized feature, primarily for its role in

bioorthogonal and materials chemistry.

Acidity and Nucleophilicity: The proton on the sp-hybridized carbon is weakly acidic (pKa ≈

25), far more so than protons on sp² or sp³ carbons.[12][13] This allows for its selective

deprotonation by a strong base (e.g., NaNH₂, NaH, n-BuLi) to form a potent carbon

nucleophile, the acetylide anion.[13][14] This anion readily participates in SN2 reactions with

primary alkyl halides, enabling carbon chain extension and the synthesis of internal alkynes.

[14][15]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is the quintessential "click"

reaction. In the presence of a copper(I) catalyst, the terminal alkyne reacts with an azide to

form a highly stable 1,4-disubstituted 1,2,3-triazole ring.[2] The reaction is characterized by

its high yield, stereospecificity, mild reaction conditions (often proceeding in water), and

tolerance of a wide range of functional groups. This has made 7-Octyn-1-amine a go-to

linker for conjugating molecules to biomolecules, polymers, or surfaces.[1]

Electrophilic Additions: Like alkenes, alkynes undergo electrophilic addition. The reaction

with hydrogen halides (HX) can proceed once to yield a vinyl halide or twice to give a

geminal dihalide, typically following Markovnikov's rule where the halide adds to the more

substituted carbon.[13][16] Hydration, catalyzed by mercuric salts, also follows

Markovnikov's rule to produce a methyl ketone via an enol intermediate.[14] Conversely,

hydroboration-oxidation results in anti-Markovnikov addition to yield an aldehyde.[14]

Reactions of the Primary Amine
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The primary amine functions as a classic nucleophile and base, providing a robust handle for

covalent modification.

Basicity and Salt Formation: As a primary alkylamine, it is a weak base (pKa of conjugate

acid ≈ 10.6) and will readily react with acids to form ammonium salts, such as 7-octyn-1-
amine hydrochloride.[4][5] This property is often exploited for purification and to improve

aqueous solubility.

N-Acylation: The amine readily reacts with acylating agents such as acyl chlorides and

anhydrides to form stable amide bonds. This is one of the most common reactions for

incorporating the octynylamine scaffold.

Reductive Amination: In a highly efficient and controlled process, the amine can react with an

aldehyde or ketone to form an imine (or enamine) intermediate, which is then reduced in situ

(e.g., with NaBH₄, NaBH(OAc)₃) to yield a secondary or tertiary amine.[17] This method is a

cornerstone of medicinal chemistry for building molecular complexity.

Part 3: Experimental Protocol: A Practical Guide to
CuAAC
To illustrate the practical utility of 7-Octyn-1-amine, this section provides a representative

protocol for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Objective: To conjugate 7-Octyn-1-amine with Benzyl Azide to form 1-(6-aminohexyl)-4-

phenyl-1H-1,2,3-triazole.

Disclaimer: This protocol is for illustrative purposes. All laboratory work should be conducted

under the supervision of a qualified chemist in a suitable chemical fume hood with appropriate

personal protective equipment.

Materials:

7-Octyn-1-amine (125.22 g/mol )

Benzyl Azide (133.15 g/mol )

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (249.68 g/mol )
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Sodium ascorbate (198.11 g/mol )

tert-Butanol (t-BuOH)

Deionized Water

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate/Hexanes solvent system

Procedure:

In a 50 mL round-bottom flask, dissolve 7-Octyn-1-amine (1.0 eq, e.g., 250 mg, 2.0 mmol)

and Benzyl Azide (1.05 eq, 279 mg, 2.1 mmol) in a 1:1 mixture of t-BuOH and water (20 mL).

In a separate vial, prepare the catalyst solution. Dissolve copper(II) sulfate pentahydrate

(0.05 eq, 25 mg, 0.1 mmol) in 1 mL of deionized water.

In another vial, dissolve sodium ascorbate (0.15 eq, 60 mg, 0.3 mmol) in 1 mL of deionized

water.

To the stirred solution of alkyne and azide, add the sodium ascorbate solution, followed by

the copper sulfate solution. The solution may turn from blue to a yellowish-green or orange

hue.

Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by

Thin Layer Chromatography (TLC) until the starting alkyne is consumed (typically 2-6 hours).

Work-up: Once the reaction is complete, add 20 mL of water and extract the mixture with

dichloromethane (3 x 20 mL).
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Combine the organic layers and wash with saturated NaHCO₃ solution (1 x 20 mL) and then

with brine (1 x 20 mL).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes (e.g., starting from 20% and increasing to 50%

ethyl acetate) to afford the pure triazole product.

Caption: Experimental workflow for a CuAAC reaction.

Conclusion
7-Octyn-1-amine is a quintessential example of a modern synthetic building block, offering a

powerful combination of robust reactivity and strategic versatility. Its primary amine and

terminal alkyne groups provide orthogonal handles for covalent modification, enabling its use

as a linker in bioconjugation, a monomer in polymer synthesis, and a key intermediate in the

construction of complex bioactive molecules. A comprehensive understanding of its

physicochemical properties, spectroscopic signatures, and distinct reactivity profile, as detailed

in this guide, is essential for leveraging its full potential in accelerating discovery programs in

chemistry, biology, and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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